2-Bromo-3-chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde

• IUPAC Name: 2-bromo-3-chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde
• InChI: InChI=1S/C7H2BrClF3NO/c8-6-5(9)3(2-14)1-4(13-6)7(10,11)12/h1-2H
• InChI Key: OGRGGWXCGRSGIC-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(N=C1C(F)(F)F)Br)Cl)C=O
• Molecular Formula: C7H2BrClF3NO
• Molecular Weight: 288.45 g/mol

Description

“2-Bromo-3-chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde” is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure. The unique physicochemical properties of these compounds are thought to be due to the combination of the unique characteristics of the fluorine atom and the pyridine moiety.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods. One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. The choice of method depends largely on the identity of the desired target compound.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a bromine atom, a chlorine atom, and a trifluoromethyl group attached to a pyridine ring. The presence of these groups is thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Synthesis and Functionalization

2-Bromo-3-chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde has been a key compound in the field of organic synthesis, facilitating the development of complex molecules. Researchers have explored its utility in regioexhaustive functionalization, demonstrating its conversion into various carboxylic acids. This compound has been selectively deprotonated and subsequently carboxylated, showcasing its versatility in synthetic chemistry. The synthesis of β-lactams and their transformation into different structures highlight the compound's role in generating novel organic frameworks with potential applications across pharmaceuticals and materials science (Cottet et al., 2004).

Catalysis and Reaction Mechanisms

The palladium-catalyzed cyclization of 3-bromopyridine-4-carbaldehyde with carbon monoxide and carboxylic acids represents a noteworthy application, illustrating the compound's contribution to catalytic processes. This reaction pathway offers a method to synthesize 3-oxo-1,3-dihydrofuro[3,4-c]pyridine-1-yl alkanoates, highlighting its potential in creating compounds with unique properties and activities (Cho & Kim, 2008).

Material Science and Coordination Chemistry

In material science and coordination chemistry, the synthesis of CuII-RuII-CuII trinuclear complexes through the redox reaction of copper across thiosemicarbazones coordinated to ruthenium II has been facilitated by derivatives of this compound. These complexes have been characterized by a range of techniques, offering insights into their structural and electronic properties. This research opens avenues for the development of materials with novel magnetic and electronic characteristics (Lobana, Bawa, & Butcher, 2008).

Advanced Organic Synthesis

Further applications in organic synthesis are evident in the preparation of pyrazolo[4,3-c]pyridines, where this compound serves as a precursor in multicomponent reactions. This highlights its role in enabling the synthesis of structurally complex heterocycles, which are of interest for their biological activities and potential as pharmaceutical agents. The ability to generate these compounds efficiently underscores the value of this compound in medicinal chemistry and drug discovery efforts (Palka, 2014).

Safety and Hazards

The safety data sheet suggests wearing personal protective equipment/face protection, ensuring adequate ventilation, avoiding getting the compound in eyes, on skin, or on clothing, avoiding ingestion and inhalation, avoiding dust formation, and keeping containers tightly closed in a dry, cool and well-ventilated place.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. This suggests that “2-Bromo-3-chloro-6-(trifluoromethyl)pyridine-4-carbaldehyde” and other TFMP derivatives will continue to be an important area of research in the agrochemical and pharmaceutical industries.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target the benzylic position in biochemical reactions .

Mode of Action

The compound’s mode of action involves interactions with its targets, leading to changes in their function. For instance, it may participate in free radical bromination, nucleophilic substitution, and oxidation at the benzylic position .